2,7-dimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline

• Molecular Formula: C19H16F3N3
• Molecular Weight: 343.3 g/mol
• IUPAC Name: 2,7-dimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline
• InChI: InChI=1S/C19H16F3N3/c1-11-6-5-8-14-16-10-12(2)24-25(16)18(23-17(11)14)13-7-3-4-9-15(13)19(20,21)22/h3-10,18,24H,1-2H3
• InChI Key: FUZJSKYQIXHMFF-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=CC2=C3C=C(NN3C(N=C12)C4=CC=CC=C4C(F)(F)F)C

Description

2,7-dimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline is a chemical compound that belongs to the class of pyrazoloquinazoline derivatives. This compound has gained significant attention in scientific research due to its potential applications in various areas of medicine and biology.

Mechanism of Action

The mechanism of action of 2,7-dimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline is not fully understood. However, it is believed to act by modulating specific signaling pathways in cells. This compound has been shown to inhibit the activity of certain enzymes and receptors, which are involved in the regulation of cell growth, inflammation, and neurotransmission.
Biochemical and Physiological Effects:
Studies have shown that 2,7-dimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and improve cognitive function in animal models. It has also been shown to have a neuroprotective effect in certain neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2,7-dimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline in lab experiments include its high potency, selectivity, and low toxicity. However, the limitations include its limited solubility in aqueous solutions and the need for specific reaction conditions for its synthesis.

Future Directions

There are several future directions for the research on 2,7-dimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline. One direction is to further investigate its potential use in the treatment of cancer, inflammation, and neurological disorders. Another direction is to explore its use as a diagnostic tool in imaging studies. Additionally, there is a need to optimize the synthesis method to improve the yield and purity of the compound. Finally, there is a need to study the pharmacokinetics and pharmacodynamics of this compound in humans to determine its safety and efficacy in clinical trials.
Conclusion:
In conclusion, 2,7-dimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline is a promising compound with potential applications in various areas of medicine and biology. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to develop it into a safe and effective therapeutic agent.

Synthesis Methods

The synthesis of 2,7-dimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline involves the reaction of 2,7-dimethyl-3,5-dihydro-1H-pyrazolo[1,5-c]quinazoline with trifluoromethylphenylhydrazine. The reaction is carried out in the presence of a catalyst and under specific reaction conditions. The yield and purity of the compound can be improved by optimizing the reaction parameters.

Scientific Research Applications

2,7-dimethyl-5-[2-(trifluoromethyl)phenyl]-3,5-dihydropyrazolo[1,5-c]quinazoline has been extensively studied for its potential applications in various areas of medicine and biology. In particular, this compound has shown promising results in the treatment of cancer, inflammation, and neurological disorders. It has also been studied for its potential use as a diagnostic tool in imaging studies.